Cas no 108345-12-6 (1,3,4-Thiadiazole,2,5-bis[(2-methoxyethyl)thio]-)

1,3,4-Thiadiazole,2,5-bis[(2-methoxyethyl)thio]- structure
108345-12-6 structure
Product Name:1,3,4-Thiadiazole,2,5-bis[(2-methoxyethyl)thio]-
CAS No:108345-12-6
MF:C8H14N2O2S3
MW:266.403957843781
CID:127970
PubChem ID:641381
Update Time:2025-04-18

1,3,4-Thiadiazole,2,5-bis[(2-methoxyethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole,2,5-bis[(2-methoxyethyl)thio]-
    • DL-GLUTAMIC-2-13C ACID
    • 2,5-bis[(2-methoxyethyl)thio]-1,3,4-thiadiazole
    • Z167841194
    • AKOS033534725
    • 108345-12-6
    • 2,5-bis(2-methoxyethylsulfanyl)-1,3,4-thiadiazole
    • InChI=1/C8H14N2O2S3/c1-11-3-5-13-7-9-10-8(15-7)14-6-4-12-2/h3-6H2,1-2H
    • 1,3,4-thiadiazole, 2,5-bis[(2-methoxyethyl)thio]-
    • Inchi: 1S/C8H14N2O2S3/c1-11-3-5-13-7-9-10-8(15-7)14-6-4-12-2/h3-6H2,1-2H3
    • InChI Key: TZMHYDQCMVYIFN-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(S1)SCCOC)CCOC

Computed Properties

  • Exact Mass: 266.02174121g/mol
  • Monoisotopic Mass: 266.02174121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • Melting Point: 185 °C (dec.)(lit.)

1,3,4-Thiadiazole,2,5-bis[(2-methoxyethyl)thio]- Security Information

  • WGK Germany:3
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